Cas no 735275-44-2 (cis-3-2-Oxo-2-(3-nitrophenyl)ethyl-cyclohexane-1-carboxylic acid)

• Product Name: cis-3-2-Oxo-2-(3-nitrophenyl)ethyl-cyclohexane-1-carboxylic acid
• CAS No: 735275-44-2
• MF: C₁₅H₁₇NO₅
• MW: 291.299184560776
• MDL: MFCD06799179
• CID: 880139
• PubChem ID: 24722569
• Update Time: 2025-05-20

cis-3-2-Oxo-2-(3-nitrophenyl)ethyl-cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• CIS-3-[2-OXO-2-(3-NITROPHENYL)ETHYL]CYCLOHEXANE-1-CARBOXYLIC ACID
• LogP
• cis-3-[2-Oxo-2-(3-nitrophenyl)ethyl]-cyclohexane-1-carboxylic acid
• AKOS016017392
• CIS-3-[2-OXO-2-(3-NITROPHENYL)ETHYL]CYCLOHEXANE-1-CARBOXYLICACID
• (1R,3S)-3-[2-(3-nitrophenyl)-2-oxoethyl]cyclohexane-1-carboxylic acid
• MFCD06799179
• 735275-44-2
• cis-3-2-Oxo-2-(3-nitrophenyl)ethyl-cyclohexane-1-carboxylic acid

• MDL： MFCD06799179
• Inchi： 1S/C15H17NO5/c17-14(11-4-2-6-13(9-11)16(20)21)8-10-3-1-5-12(7-10)15(18)19/h2,4,6,9-10,12H,1,3,5,7-8H2,(H,18,19)/t10-,12+/m0/s1
• InChI Key： DUHMXOBTXXLZLS-CMPLNLGQSA-N
• SMILES： OC([C@@H]1CCC[C@H](CC(C2C=CC=C(C=2)[N+](=O)[O-])=O)C1)=O

Computed Properties

• Exact Mass: 291.11100
• Monoisotopic Mass: 291.11067264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 100Ų

Experimental Properties

• Density: 1.28
• Boiling Point: 457.5°C at 760 mmHg
• Flash Point: 188.6°C
• Refractive Index: 1.569
• PSA: 100.19000
• LogP: 3.58180

Additional information on cis-3-2-Oxo-2-(3-nitrophenyl)ethyl-cyclohexane-1-carboxylic acid

Cis-3-2-Oxo-2-(3-Nitrophenyl)Ethyl-Cyclohexane-1-Carboxylic Acid: A Comprehensive Overview

The compound Cis-3-2-Oxo-2-(3-Nitrophenyl)Ethyl-Cyclohexane-1-Carboxylic Acid (CAS No. 735275-44-2) is a highly specialized organic molecule with significant potential in the fields of pharmaceuticals, agrochemicals, and advanced materials. This compound is characterized by its unique stereochemistry, which plays a crucial role in its biological activity and chemical reactivity. The cis configuration at the cyclohexane ring is particularly important, as it influences the molecule's conformational flexibility and interactions with biological targets.

Recent studies have highlighted the importance of Cis-3-2-Oxo-2-(3-Nitrophenyl)Ethyl-Cyclohexane-1-Carboxylic Acid in drug discovery, particularly in the development of novel anti-inflammatory agents. Researchers have demonstrated that this compound exhibits potent inhibitory activity against cyclooxygenase (COX) enzymes, which are key players in inflammation and pain signaling. The oxo group at position 2 of the molecule contributes significantly to its enzymatic activity, while the 3-nitrophenyl substituent enhances its selectivity and bioavailability.

In addition to its pharmacological applications, this compound has shown promise in the synthesis of advanced materials. The cyclohexane ring serves as a versatile scaffold for functionalization, enabling the creation of high-performance polymers and nanomaterials. Recent breakthroughs in polymer chemistry have utilized this compound as a building block for self-healing materials, which can autonomously repair damage under specific conditions. The carboxylic acid group at position 1 of the molecule facilitates strong intermolecular hydrogen bonding, a critical factor in achieving robust material properties.

The synthesis of Cis-3-2-Oxo-2-(3-Nitrophenyl)Ethyl-Cyclohexane-1-Carboxylic Acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the cyclohexane ring via intramolecular cyclization and the introduction of the nitrophenyl group through nucleophilic aromatic substitution. Researchers have recently optimized these steps by employing palladium-catalyzed cross-coupling reactions, significantly improving yield and purity.

From an environmental perspective, this compound has been studied for its potential role in biodegradable polymer systems. The carboxylic acid group makes it amenable to enzymatic degradation, offering a sustainable alternative to traditional plastics. Recent studies have demonstrated that materials derived from this compound exhibit excellent biocompatibility and degrade efficiently under composting conditions, making them ideal for use in eco-friendly packaging and biomedical applications.

In conclusion, Cis-3-2-Oxo-2-(3-Nitrophenyl)Ethyl-Cyclohexane-1-Carboxylic Acid (CAS No. 735275-44-2) is a versatile and innovative molecule with wide-ranging applications across multiple disciplines. Its unique structure, combined with cutting-edge research findings, positions it as a key player in advancing modern science and technology.